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Compound of Interest

Compound Name: Acid Red 213

Cat. No.: B1171888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Red 213 (C.I. 156751; CAS No. 12715-60-5), an azo dye. The information is intended to

support research, development, and quality control activities where this dye is utilized. This

document details the qualitative solubility of Acid Red 213 in various solvents, provides a

comprehensive experimental protocol for quantitative solubility determination, and includes

graphical representations of the experimental workflows.

Introduction to Acid Red 213
Acid Red 213 is a red-brown powder used in the textile and leather industries for dyeing wool,

silk, and polyamide fibers.[1][2] It is a metal complex azo dye.[2] Understanding its solubility is

crucial for optimizing dyeing processes, formulating stable solutions, and conducting

toxicological and environmental impact studies.

Solubility of Acid Red 213
Currently, specific quantitative solubility data for Acid Red 213 in various solvents is not widely

available in published literature. However, qualitative descriptions and data for similar acid dyes

provide valuable insights.
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The available information on the solubility of Acid Red 213 is summarized in the table below.

The dye is generally described as being soluble in water.[1][2]

Solvent/Reagent Observation Reference

Water Soluble [1][2]

Strong Sulfuric Acid

Purple solution, which forms a

purple precipitate upon

dilution.

[1][2]

Strong Hydrochloric Acid
No change observed, even

upon dilution.
[1][2]

Nitric Acid

The dye is damaged, and

more precipitation forms upon

dilution.

[1][2]

Thick Sodium Hydroxide

Solution

No initial change, turning into a

red solution upon dilution.
[1][2]

Quantitative Solubility Data (Illustrative Example)
To provide a quantitative context, the solubility of a comparable acid dye, Acid Red 111, is

reported to be 25 g/L in water at 90°C.[3] It is plausible that the solubility of Acid Red 213 in

water is within a similar order of magnitude, although empirical verification is necessary. The

solubility of azo dyes is influenced by factors such as the molecular structure, the presence of

solubilizing groups like sulfonic acid groups, temperature, and pH.[4][5]

Experimental Protocol: Determination of Acid Red
213 Solubility via UV-Vis Spectrophotometry
This section outlines a detailed methodology for the quantitative determination of Acid Red
213 solubility in a given solvent. The protocol is based on the principle of UV-Vis

spectrophotometry and the Beer-Lambert law, which relates the absorbance of a solution to the

concentration of the absorbing species.[6][7]
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Acid Red 213 (analytical standard)

Solvent of interest (e.g., deionized water, ethanol, methanol)

UV-Vis Spectrophotometer

Analytical balance

Volumetric flasks (various sizes)

Pipettes (various sizes)

Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters)

Magnetic stirrer and stir bars

Temperature-controlled shaker or water bath

Cuvettes for spectrophotometer

Experimental Workflow
The overall workflow for determining the solubility of Acid Red 213 is depicted in the following

diagram.

Figure 1: Overall Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Analysis of Saturated Solution Preparation of Calibration Curve

Calculation of Solubility
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Caption: Overall workflow for determining the solubility of Acid Red 213.

Preparation of Saturated Solution
Excess Solute Addition: Add an excess amount of Acid Red 213 to a known volume of the

solvent in a sealed container (e.g., a centrifuge tube or flask). The exact amount should be

sufficient to ensure that undissolved solid remains after equilibration.

Equilibration: Place the container in a temperature-controlled shaker or water bath set to the

desired temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure

that equilibrium is reached and the solution is saturated.

Phase Separation: After equilibration, separate the undissolved solid from the saturated

solution. This can be achieved by:

Centrifugation: Centrifuge the sample at a high speed to pellet the undissolved solid.

Filtration: Filter the solution using a syringe filter with a pore size that will retain the solid

particles (e.g., 0.45 µm).

Sample Collection: Carefully collect the clear supernatant (the saturated solution) for

analysis.

Preparation of the Calibration Curve
A calibration curve is necessary to relate the absorbance measured by the spectrophotometer

to the concentration of Acid Red 213.
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Figure 2: Workflow for Preparation of Calibration Curve

Prepare Stock Solution of Known Concentration

Perform Serial Dilutions to Create Standards

Measure Absorbance of Each Standard at λmax

Plot Absorbance vs. Concentration

Determine Linear Regression Equation (y = mx + c)

Click to download full resolution via product page

Caption: Workflow for preparing the calibration curve for Acid Red 213.

Stock Solution Preparation: Accurately weigh a known mass of Acid Red 213 and dissolve it

in a known volume of the solvent in a volumetric flask to prepare a stock solution of a high,

known concentration.

Serial Dilutions: Prepare a series of standard solutions of decreasing concentrations by

performing serial dilutions of the stock solution using volumetric flasks and pipettes.

Spectrophotometric Measurement:

Determine the wavelength of maximum absorbance (λmax) of Acid Red 213 by scanning

the UV-Vis spectrum of one of the standard solutions.
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Measure the absorbance of each standard solution at the determined λmax using the

spectrophotometer. Use the pure solvent as a blank to zero the instrument.

Plotting the Calibration Curve: Plot a graph of absorbance versus concentration for the

standard solutions. The resulting plot should be linear and pass through the origin, in

accordance with the Beer-Lambert law. Perform a linear regression analysis to obtain the

equation of the line (y = mx + c), where 'y' is the absorbance, 'x' is the concentration, 'm' is

the slope (molar absorptivity if the path length is 1 cm), and 'c' is the y-intercept (which

should be close to zero).

Analysis of the Saturated Solution and Solubility
Calculation

Dilution of Saturated Solution: Accurately dilute a known volume of the clear saturated

solution obtained in section 3.3 to bring its absorbance within the linear range of the

calibration curve.

Absorbance Measurement: Measure the absorbance of the diluted saturated solution at

λmax.

Concentration Calculation: Use the equation of the calibration curve (y = mx + c) to calculate

the concentration of the diluted solution from its absorbance.

Solubility Determination: Account for the dilution factor to determine the concentration of the

original, undiluted saturated solution. This concentration represents the solubility of Acid
Red 213 in the solvent at the specified temperature.

Conclusion
While specific quantitative solubility data for Acid Red 213 remains scarce in public literature,

its qualitative behavior in various media is documented. For precise quantitative analysis, the

detailed UV-Vis spectrophotometric method provided in this guide offers a reliable and accurate

approach. This protocol, combined with the illustrative data from similar compounds, provides a

solid foundation for researchers and professionals working with Acid Red 213. It is

recommended that solubility be determined empirically for each specific solvent and

temperature relevant to the intended application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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